1,3-Bis(2-methylphenyl)-1H-imidazol-3-ium chloride

• CAS No.: 475578-12-2
• Molecular Formula: C17H17ClN2
• Molecular Weight: 284.8 g/mol
• IUPAC Name: 1,3-bis(2-methylphenyl)imidazol-1-ium;chloride
• InChI: InChI=1S/C17H17N2.ClH/c1-14-7-3-5-9-16(14)18-11-12-19(13-18)17-10-6-4-8-15(17)2;/h3-13H,1-2H3;1H/q+1;/p-1
• InChI Key: CIGOYJYQFBGXMV-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=CC=C1N2C=C[N+](=C2)C3=CC=CC=C3C.[Cl-]

Description

1,3-Bis(2-methylphenyl)-1H-imidazol-3-ium chloride is an imidazolium salt that serves as a precursor for generating N-heterocyclic carbenes (NHCs), a class of ligands widely used in organometallic catalysis. The compound features two 2-methylphenyl substituents at the 1- and 3-positions of the imidazolium ring, balancing moderate steric bulk and electron-donating effects. Imidazolium salts are typically synthesized via alkylation or arylation of imidazole derivatives, as described by Arduengo et al. .

Comparison with Similar Compounds

Substituent Effects on Steric and Electronic Properties

• 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride

  • Substituents : Bulky 2,6-diisopropylphenyl groups.
  • Molecular Weight : 462.52 g/mol .
  • Key Findings : The steric bulk enhances the stability of the derived NHC-Pd complexes, enabling high catalytic efficiency (76% yield in Pd(OAc)₂-mediated reactions) . However, excessive bulk may reduce reaction rates in sterically constrained systems.
  • Applications : Widely used in cross-coupling reactions and as a ligand in transition-metal catalysis.
• 1,3-Bis(4-chlorophenyl)-1H-imidazol-3-ium chloride Substituents: Electron-withdrawing 4-chlorophenyl groups. Molecular Weight: ~326.35 g/mol (calculated). Applications: Suitable for frameworks requiring polar or electron-deficient ligands.

• 1-Benzyl-3-methyl-1H-imidazol-3-ium chloride

  • Substituents : Smaller benzyl and methyl groups.
  • Molecular Weight : ~198.68 g/mol .
  • Key Findings : Reduced steric hindrance allows faster reaction kinetics but may compromise complex stability.
  • Applications : Ideal for small-molecule catalysis where steric effects are less critical.
• 1,3-Bis(trimethylsilyl)-1H-imidazol-3-ium chloride Substituents: Electron-donating trimethylsilyl groups. Molecular Weight: 248.9 g/mol . Key Findings: Silicon-based substituents enhance solubility in non-polar solvents and alter electronic properties, favoring reactions requiring electron-rich ligands.

Physical and Thermal Properties

Compound	Melting Point	Solubility	Stability
1,3-Bis(2-methylphenyl)-... chloride	Not reported	Likely organic solvents	Moderate thermal stability (inferred)
1,3-Bis(2,6-diisopropylphenyl)-... chloride	>240°C	Dichloromethane	High thermal stability
1,3-Bis(4-chlorophenyl)-... chloride	Not reported	Polar aprotic solvents	Moderate stability

Catalytic Performance

• Pd-Catalyzed Reactions :

  • The 2,6-diisopropylphenyl variant achieves 76% yield in Pd(OAc)₂-mediated reactions, outperforming phosphine-based catalysts (47–68% yield) .
  • The target compound’s 2-methylphenyl groups likely offer intermediate reactivity, balancing steric hindrance and electronic effects.

• MOF Applications :

  • Carboxy-functionalized analogs (e.g., 1,3-bis(4-carboxyphenyl)-1H-imidazol-3-ium chloride) are used in MOF-Zn-NHC catalysts for aerobic oxidation .
  • The lack of functional groups in the target compound limits its utility in MOFs but makes it suitable for hydrophobic environments.